Cas no 917111-46-7 (1-Ethyl-3-(2-methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)urea)

• Product Name: 1-Ethyl-3-(2-methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)urea
• CAS No: 917111-46-7
• MF: C₁₆H₂₅BN₂O₄
• MW: 320.191704511642
• MDL: MFCD08458185
• CID: 823052
• PubChem ID: 329774432
• Update Time: 2025-09-26

1-Ethyl-3-(2-methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)urea Chemical and Physical Properties

Names and Identifiers

• 1-Ethyl-3-(2-methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)urea
• 1-ethyl-3-[2-methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]urea
• 4-(3-Ethylureido)-3-methoxyphenylboronic acid, pinacol ester
• BS-22708
• SCHEMBL4523141
• 3-ETHYL-1-[2-METHOXY-4-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PHENYL]UREA
• AKOS015960107
• 917111-46-7
• CS-0174581
• 4-(3-Ethylureido)-3-methoxyphenylboronic acid,pinacol ester
• N-Ethyl-N'-[2-methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]urea
• MFCD08458185
• 4-(3-Ethylureido)-3-methoxyphenylboronic acid, pinacol ester, AldrichCPR
• E84492
• DTXSID30592140
• A860254
• 4-(3-ethylureido)-3-methoxyphenylboronic acid pinacol ester

• MDL： MFCD08458185
• Inchi： 1S/C16H25BN2O4/c1-7-18-14(20)19-12-9-8-11(10-13(12)21-6)17-22-15(2,3)16(4,5)23-17/h8-10H,7H2,1-6H3,(H2,18,19,20)
• InChI Key： OLBPVFHOZBPMJU-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC(=C(C=2)OC)NC(NCC)=O)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 320.19100
• Monoisotopic Mass: 320.1907374g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 414
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.8Ų

Experimental Properties

• PSA: 68.82000
• LogP: 2.59970

1-Ethyl-3-(2-methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)urea Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas